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Compound of Interest

Compound Name: Navarixin

Cat. No.: B7934289 Get Quote

Introduction
Navarixin, also known as SCH 527123 or MK-7123, is a potent and orally active small-

molecule antagonist of the C-X-C motif chemokine receptors 1 and 2 (CXCR1 and CXCR2).[1]

[2] It functions as an allosteric inhibitor, preventing the binding of natural ligands such as

interleukin-8 (IL-8) and other CXCL chemokines to these receptors.[1][3] This inhibition blocks

downstream signaling pathways involved in neutrophil recruitment and activation, making

Navarixin a valuable tool for studying inflammatory processes and a potential therapeutic

agent in various diseases, including cancer and inflammatory disorders.[4]

Mechanism of Action
Navarixin selectively targets CXCR1 and CXCR2, which are G-protein coupled receptors.

Upon ligand binding, these receptors activate intracellular signaling cascades that lead to

cellular responses like chemotaxis, degranulation, and the release of pro-inflammatory

mediators. Navarixin binds to an allosteric site on the receptors, inducing a conformational

change that prevents ligand binding and subsequent receptor activation. This blockade

effectively inhibits the recruitment of neutrophils and other immune cells to sites of inflammation

and reduces the expression of pro-inflammatory cytokines. In the context of cancer, CXCR2

signaling has been implicated in tumor progression, cell survival, and the recruitment of

myeloid-derived suppressor cells (MDSCs) to the tumor microenvironment. By inhibiting

CXCR2, Navarixin can potentially enhance anti-tumor immune responses.
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Physicochemical and Storage Properties
Property Value

Synonyms SCH 527123, MK-7123

Molecular Formula C₂₁H₂₃N₃O₅

Molecular Weight 397.42 g/mol

Solubility

≥ 50 mg/mL in DMSO (≥ 125.81 mM), 79 mg/mL

in DMSO (198.78 mM), 79 mg/mL in Ethanol,

Insoluble in Water

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (Solvent) -80°C for 2 years, -20°C for 1 year

Note: It is recommended to use freshly opened DMSO for dissolving Navarixin, as hygroscopic

DMSO can negatively impact solubility.

Quantitative Data
In Vitro Efficacy
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Parameter Species/Cell Line Value Description

IC₅₀ Human (BaF3) 2.6 nM

Inhibition of ¹²⁵I-

hCXCL8 binding to

human CXCR2

expressed in BaF3

cells.

IC₅₀ Human (BaF3) 36 nM

Inhibition of ¹²⁵I-

hCXCL8 binding to

human CXCR1

expressed in BaF3

cells.

IC₅₀ Human (Caco-2) 18.78 µM
Cytotoxicity against

human Caco-2 cells.

K_d_ Cynomolgus Monkey 41 nM
Binding affinity for

CXCR1.

K_d_ Mouse 0.20 nM
Binding affinity for

CXCR2.

K_d_ Rat 0.20 nM
Binding affinity for

CXCR2.

K_d_ Cynomolgus Monkey 0.08 nM
Binding affinity for

CXCR2.

Effective Concentrations in Cell-Based Assays
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Concentration Cell Line/Type Effect

1 nM Ba/F3-hCXCR2
Reduces CXCL8 potency in

stimulating chemotaxis.

3 nM Neutrophils (PMN)

Significantly inhibits the

potency and efficacy of

CXCL1-induced chemotaxis.

300 nM Ba/F3-CXCR1

Significantly decreases

chemokine potency and

slightly decreases maximal cell

movement.

25 µM HCT116, E2, Caco-2, and IIIe

Sufficient to block IL-8-

mediated CXCR2 activation

and reduce phosphorylation of

downstream kinases.

Experimental Protocols
Preparation of Navarixin Stock Solution (10 mM in
DMSO)
Materials:

Navarixin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Protocol:

Calculate the required mass of Navarixin: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 397.42 g/mol * Volume (L) For example, to prepare

1 mL of 10 mM stock solution, you will need 3.97 mg of Navarixin.
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Weigh Navarixin: Carefully weigh the calculated amount of Navarixin powder in a sterile

microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM

solution, if you weighed 3.97 mg of Navarixin, add 1 mL of DMSO.

Dissolve Navarixin: Vortex the tube until the Navarixin is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.

Preparation of Working Solutions in Cell Culture Medium
Materials:

10 mM Navarixin stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Protocol:

Determine the final desired concentration: Based on the effective concentrations in the table

above or your experimental design, determine the final concentration of Navarixin you will

use to treat your cells.

Calculate the dilution: Calculate the volume of the 10 mM stock solution needed to achieve

the final concentration in your culture volume. For example, to prepare 1 mL of a 10 µM

working solution: V₁ = (C₂ * V₂) / C₁ = (10 µM * 1 mL) / 10,000 µM = 0.001 mL or 1 µL

Prepare the working solution: Add the calculated volume of the Navarixin stock solution to

the pre-warmed complete cell culture medium. Mix well by gentle pipetting or inverting the

tube.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO.

General Protocol for Treating Cells in Culture
Materials:

Cultured cells in multi-well plates, flasks, or dishes

Navarixin working solution

Vehicle control (cell culture medium with the same final concentration of DMSO)

Complete cell culture medium

Protocol:

Cell Seeding: Seed your cells at the desired density in the appropriate culture vessel and

allow them to adhere and grow overnight, or as required by your experimental protocol.

Prepare for Treatment: The next day, aspirate the old medium from the cells.

Add Treatment: Add the freshly prepared Navarixin working solution to the corresponding

wells/flasks. For control wells, add the vehicle control medium.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours), depending on the specific assay.

Downstream Analysis: After the incubation period, proceed with your planned downstream

analysis, such as cell viability assays (e.g., MTT, CellTiter-Glo), protein extraction for

Western blotting, RNA isolation for qPCR, or flow cytometry.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7934289?utm_src=pdf-body
https://www.benchchem.com/product/b7934289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7934289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space
Cell Membrane

Intracellular Space
CXCL1, CXCL8 (IL-8),

etc.

CXCR1

Binds & Activates

CXCR2

Binds & Activates

Navarixin
Allosterically Inhibits

Allosterically Inhibits

G-protein
Activation

Downstream Signaling
(e.g., PI3K/Akt, MAPK)

Cellular Responses
(Chemotaxis, Survival,

Inflammation)

Click to download full resolution via product page

Caption: Navarixin's mechanism of action, inhibiting CXCR1/2 signaling.
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Caption: Workflow for preparing and using Navarixin in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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